Cas no 1538154-04-9 (4-2-(1H-pyrazol-1-yl)phenylpiperidine)

• Product Name: 4-2-(1H-pyrazol-1-yl)phenylpiperidine
• CAS No: 1538154-04-9
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6578362
• PubChem ID: 82618416
• Update Time: 2025-10-10

4-2-(1H-pyrazol-1-yl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-pyrazol-1-yl)phenylpiperidine
• EN300-1769102
• 4-[2-(1H-pyrazol-1-yl)phenyl]piperidine
• 1538154-04-9

• Inchi： 1S/C14H17N3/c1-2-5-14(17-11-3-8-16-17)13(4-1)12-6-9-15-10-7-12/h1-5,8,11-12,15H,6-7,9-10H2
• InChI Key： VZCAZSPWQNAITB-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC=C2N2C=CC=N2)CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-2-(1H-pyrazol-1-yl)phenylpiperidine

Research Briefing on 4-2-(1H-pyrazol-1-yl)phenylpiperidine (CAS: 1538154-04-9) in Chemical Biology and Pharmaceutical Applications

4-2-(1H-pyrazol-1-yl)phenylpiperidine (CAS: 1538154-04-9) is a small-molecule compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its interactions with various biological targets, particularly in the central nervous system (CNS). The following briefing provides an overview of the latest research developments, mechanisms of action, and potential applications of this compound.

Recent studies have highlighted the role of 4-2-(1H-pyrazol-1-yl)phenylpiperidine as a modulator of neurotransmitter receptors, including dopamine and serotonin receptors. Its piperidine core and pyrazole moiety contribute to its binding affinity and selectivity, making it a promising candidate for the treatment of neuropsychiatric disorders such as schizophrenia, depression, and anxiety. Preclinical data suggest that this compound exhibits favorable pharmacokinetic properties, including blood-brain barrier penetration and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of 4-2-(1H-pyrazol-1-yl)phenylpiperidine derivatives. The study identified key modifications that enhance receptor binding while minimizing off-target effects. For instance, substitutions at the phenyl ring were found to significantly influence the compound's affinity for D2 and 5-HT2A receptors, which are critical targets in antipsychotic drug development.

Another notable advancement is the application of computational modeling and molecular dynamics simulations to predict the binding modes of 4-2-(1H-pyrazol-1-yl)phenylpiperidine with its targets. These in silico approaches have provided insights into the compound's interactions at the atomic level, facilitating the design of more potent and selective analogs. Such methodologies are increasingly being integrated into the drug discovery pipeline to accelerate the identification of lead compounds.

Beyond its CNS applications, 4-2-(1H-pyrazol-1-yl)phenylpiperidine has also been investigated for its anti-inflammatory and analgesic properties. Preliminary in vivo studies indicate that the compound can attenuate inflammatory responses by modulating cytokine production, suggesting potential utility in chronic inflammatory diseases. However, further validation in clinical settings is required to confirm these findings.

In conclusion, 4-2-(1H-pyrazol-1-yl)phenylpiperidine (CAS: 1538154-04-9) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to optimize its pharmacological profile and explore its applications in diverse disease areas. The integration of experimental and computational approaches will be pivotal in advancing this compound toward clinical development.